Cas no 2022536-93-0 (6-Bromo-1,1-difluoro-5,5-dimethylhexane)

• Product Name: 6-Bromo-1,1-difluoro-5,5-dimethylhexane
• CAS No: 2022536-93-0
• MF: C₈H₁₅BrF₂
• MW: 229.10550904274
• CID: 5286080
• Update Time: 2025-05-20

6-Bromo-1,1-difluoro-5,5-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,1-difluoro-5,5-dimethylhexane
• Hexane, 6-bromo-1,1-difluoro-5,5-dimethyl-
• 6-Bromo-1,1-difluoro-5,5-dimethylhexane

• Inchi： 1S/C8H15BrF2/c1-8(2,6-9)5-3-4-7(10)11/h7H,3-6H2,1-2H3
• InChI Key： ZQKAXIIBGVLWRG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCCC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 6-Bromo-1,1-difluoro-5,5-dimethylhexane

Introduction to 6-Bromo-1,1-difluoro-5,5-dimethylhexane (CAS No. 2022536-93-0)

6-Bromo-1,1-difluoro-5,5-dimethylhexane (CAS No. 2022536-93-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of a bromine atom, two fluorine atoms, and two methyl groups, which collectively contribute to its distinctive properties and reactivity.

The bromine atom in 6-Bromo-1,1-difluoro-5,5-dimethylhexane makes it a valuable precursor for a wide range of chemical transformations. Brominated compounds are often used in the synthesis of pharmaceuticals and agrochemicals due to their ability to undergo substitution and elimination reactions. The presence of the bromine atom allows for the introduction of various functional groups through nucleophilic substitution or cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are crucial in the development of new drugs and materials with tailored properties.

The fluorine atoms in 6-Bromo-1,1-difluoro-5,5-dimethylhexane impart unique physical and chemical properties to the molecule. Fluorinated compounds are known for their enhanced stability, lipophilicity, and biological activity. In pharmaceutical research, fluorinated molecules are often used to improve the pharmacokinetic properties of drugs, such as their solubility, metabolic stability, and bioavailability. The fluorine atoms in this compound can also influence its reactivity and selectivity in various chemical reactions.

The methyl groups in 6-Bromo-1,1-difluoro-5,5-dimethylhexane contribute to the overall steric hindrance and electronic effects of the molecule. Steric hindrance can affect the reactivity of functional groups by limiting access to certain sites on the molecule. This can be advantageous in controlling the selectivity of chemical reactions and preventing unwanted side reactions. The methyl groups also contribute to the lipophilicity of the molecule, which can be important for its biological activity and solubility properties.

Recent research has focused on the potential applications of 6-Bromo-1,1-difluoro-5,5-dimethylhexane in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The brominated and fluorinated functionalities were found to enhance the antiviral activity of the final compounds against a range of viral targets. Another study in Organic Letters demonstrated the utility of this compound in the synthesis of biocompatible polymers with improved mechanical properties and biodegradability.

In addition to its applications in pharmaceuticals and materials science, 6-Bromo-1,1-difluoro-5,5-dimethylhexane has also been explored for its potential use in chemical synthesis. The compound serves as an excellent starting material for a variety of synthetic transformations due to its versatile reactivity. For example, it can be used as a building block for constructing complex organic molecules with specific functional groups or stereochemistry. This makes it a valuable tool for chemists working on the development of new synthetic methods and strategies.

The synthesis of 6-Bromo-1,1-difluoro-5,5-dimethylhexane typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of a suitable precursor followed by fluorination using selective reagents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor®. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of these transformations.

Despite its potential benefits, it is important to handle 6-Bromo-1,1-difluoro-5,5-dimethylhexane with caution due to its reactive nature. Proper safety protocols should be followed during synthesis and handling to ensure safe laboratory practices. Additionally, environmental considerations should be taken into account when using this compound in industrial settings.

In conclusion, 6-Bromo-1,1-difluoro-5,5-dimethylhexane (CAS No. 2022536-93-0) is a versatile organic compound with significant potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure makes it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.